6-amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile

• IUPAC Name: 6-amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-3-methylpyrazolo[3,4-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C22H18FN5O2/c1-12-19-20(13-4-9-17(29-2)18(10-13)30-3)16(11-24)21(25)26-22(19)28(27-12)15-7-5-14(23)6-8-15/h4-10H,1-3H3,(H2,25,26)
• InChI Key: PKNSYZKRYIFYEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=C(C(=N2)N)C#N)C3=CC(=C(C=C3)OC)OC)C4=CC=C(C=C4)F
• Molecular Formula: C22H18FN5O2
• Molecular Weight: 403.4 g/mol

Description

This compound is a pyrazolo[3,4-b]pyridine derivative. Pyrazolo[3,4-b]pyridines are a class of compounds that contain a pyrazolopyridine moiety, which consists of a pyrazole ring fused to a pyridine ring. This particular compound has various substituents on the pyrazolopyridine core, including an amino group, a fluorophenyl group, a dimethoxyphenyl group, and a nitrile group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the fused pyrazole and pyridine rings, with the various substituents attached at the specified positions. The presence of the nitrile, amino, and phenyl groups would impart certain chemical properties to the molecule.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions this compound might undergo.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of the nitrile, amino, and phenyl groups in this compound would likely influence its properties.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Derivatives : Research indicates the utility of similar pyrazolopyridine compounds in synthesizing a variety of derivatives with potential for biological activities. For example, compounds have been synthesized for antimicrobial and antioxidant activities through the preparation of novel pyridine and fused pyridine derivatives, demonstrating the versatility of pyrazolopyridine scaffolds in medicinal chemistry (Flefel et al., 2018), (Aly, 2006).

• Antimicrobial and Antitumor Agents : Specific derivatives have shown promising results as antimicrobial and antitumor agents, highlighting the potential of these compounds in therapeutic applications. The synthesis approach and biological evaluations suggest these derivatives could serve as a foundation for developing new drugs (Hafez & El-Gazzar, 2015).

Material Science and Corrosion Inhibition

• Corrosion Inhibition : Some derivatives of pyrazolopyridine compounds have been evaluated for their effectiveness as corrosion inhibitors for mild steel in acidic environments. These studies contribute to the development of more efficient and environmentally friendly corrosion inhibitors for industrial applications (Yadav et al., 2016).

Chemical Synthesis and Structural Analysis

• Chemical Synthesis : Research on the synthesis of pyrazolopyridine derivatives explores the creation of novel compounds with potential applications in various fields, including pharmaceuticals and materials science. The synthesis methods vary, demonstrating the flexibility of the pyrazolopyridine core in creating diverse compounds (Rahmani et al., 2018).

• Structural Analysis : Detailed structural analysis of these compounds, including X-ray crystallography, helps in understanding their chemical properties and potential interactions with biological targets. This is crucial for designing compounds with specific biological activities (Ganapathy et al., 2015).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the particular biological target or pathway being studied.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to provide detailed information on the safety and hazards of this compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity, exploring its potential uses in various fields, and optimizing its synthesis.